Cas no 64197-44-0 ((9S,9aS)-7,8,9,9a-Tetrahydro-9-(1-methylvinyl)-2H-furo[4,3,2-ef][2]benzoxepin-2-one)

• Product Name: (9S,9aS)-7,8,9,9a-Tetrahydro-9-(1-methylvinyl)-2H-furo[4,3,2-ef][2]benzoxepin-2-one
• CAS No: 64197-44-0
• MF: C₁₄H₁₄O₃
• MW: 230.259687891301
• CID: 510965
• PubChem ID: 90474399
• Update Time: 2024-03-01

(9S,9aS)-7,8,9,9a-Tetrahydro-9-(1-methylvinyl)-2H-furo[4,3,2-ef][2]benzoxepin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Furo[4,3,2-ef][2]benzoxepin-2-one,7,8,9,9a-tetrahydro-9-(1-methylethenyl)-, (9S,9aS)- (9CI)
• (9S,9aS)-7,8,9,9a-Tetrahydro-9-(1-methylvinyl)-2H-furo[4,3,2-ef][2]benzoxepin-2-one
• 2H-Furo[4,3,2-ef][2]benzoxepin-2-one,7,8,9,9a-tetrahydro-9-(1-methylethenyl)-, (9S-cis)-
• Senoxepin
• CID 90474399
• 2H-Furo[4,3,2-ef][2]benzoxepin-2-one, 7,8,9,9a-tetrahydro-9-(1-methylethenyl)-, (9S,9aS)- (9CI)
• 64197-44-0
• (9S-cis)-7,8,9,9a-Tetrahydro-9-(1-methylethenyl)-2H-furo[4,3,2-ef][2]benzoxepin-2-one

• Inchi： 1S/C14H14O3/c1-8(2)10-4-3-9-7-16-6-5-11-12(9)13(10)17-14(11)15/h5-7,10,13H,1,3-4H2,2H3/t10-,13-/m0/s1
• InChI Key： WQBPKDLBMOJPGG-GWCFXTLKSA-N
• SMILES： O1C(C2C=COC=C3CC[C@@H](C(=C)C)[C@H]1C3=2)=O

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.656

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides